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Compound of Interest

Compound Name: Quizalofop-P-tefuryl

Cat. No.: B046060 Get Quote

An In-depth Technical Guide to Quizalofop-P-
tefuryl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Quizalofop-P-tefuryl, a selective

post-emergence herbicide. It covers its chemical identity, physicochemical properties,

mechanism of action, experimental protocols for synthesis and analysis, and toxicological and

environmental impact.

Chemical Identity and Properties
Quizalofop-P-tefuryl is the R-enantiomer of quizalofop-tefuryl. It belongs to the

aryloxyphenoxypropionate group of herbicides.[1]

CAS Number: 200509-41-7[2][3][4] (Note: The CAS number 119738-06-6 refers to the racemic

mixture of quizalofop-tefuryl.[5][6][7])

Molecular Formula: C₂₂H₂₁ClN₂O₅[2]

Table 1: Physicochemical Properties of Quizalofop-P-
tefuryl
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Property Value Reference

Molecular Weight 428.9 g/mol [2][8]

Physical Form

Thick yellow liquid, which can

crystallize at room

temperature.

[8][9]

Melting Point 59-68 °C [8][9]

Water Solubility 4 mg/L (25 °C) [8]

Solubility in Organic Solvents
Toluene: 652 g/L, Hexane: 12

g/L, Methanol: 64 g/L
[8]

Partition Coefficient (logP) 4.32 (25 °C) [8]

Vapor Pressure 7.9 × 10⁻³ mPa (25 °C) [8]

Mechanism of Action: Inhibition of Acetyl-CoA
Carboxylase
Quizalofop-P-tefuryl is a systemic herbicide that is absorbed through the leaves and

translocated to the meristematic tissues of the plant.[5] Its primary mode of action is the

inhibition of the enzyme Acetyl-CoA Carboxylase (ACCase).[5][10] ACCase is a critical enzyme

in the biosynthesis of fatty acids, catalyzing the first committed step in the pathway.[10][11]

By inhibiting ACCase, Quizalofop-P-tefuryl blocks the formation of malonyl-CoA from acetyl-

CoA, which in turn halts the production of fatty acids.[10][12][13] Fatty acids are essential

components of cell membranes and are vital for plant growth and development. The disruption

of fatty acid synthesis leads to the cessation of cell division and ultimately the death of

susceptible grass weeds.[10] This herbicide is selective for most members of the Poaceae

(grass) family, while dicotyledonous (broadleaf) plants are generally resistant.[10]
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Inhibition of Fatty Acid Biosynthesis by Quizalofop-P-tefuryl.

Experimental Protocols
Synthesis of Quizalofop-P-tefuryl
Several synthesis methods for Quizalofop-P-tefuryl have been reported. A common approach

involves the reaction of (R)-2-[4-(6-chloro-2-quinoxalinyloxy)phenoxy]propionic acid with

tetrahydrofurfuryl alcohol.

Method 1: Esterification with Isopropyl Titanate Catalyst[9]

Reactants: Finely powdered (R)-2-[4-(6-chloro-2-quinoxalinyloxy)phenoxy]propionic acid,

toluene, and tetrahydrofurfuryl alcohol are added to a reaction flask.

Water Removal: The mixture is heated to 140°C to remove water.

Catalysis: After cooling to 100°C under a nitrogen atmosphere, isopropyl titanate is added as

a catalyst.

Reaction: The mixture is refluxed for approximately 8 hours.

Purification: The final product is recovered by removing the excess tetrahydrofurfuryl alcohol

and toluene under reduced pressure.

Method 2: Transesterification with Dibutyltin Oxide Catalyst[14]
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Reactants: (R)-2-[4(6-chloro-2-quinoxalinyl)phenoxyl]ethyl propionate and tetrahydrofurfuryl

alcohol are reacted in the presence of dibutyltin oxide as a catalyst.

Reaction Conditions: The reaction is carried out at a temperature of 90-180°C.

Byproduct Removal: The byproduct, ethanol, is removed by distillation during the reaction.

Product: This method can yield high-quality Quizalofop-P-tefuryl with a purity of over 97%.

General Synthesis Workflow for Quizalofop-P-tefuryl.

Analytical Methods for Residue Analysis
The determination of Quizalofop-P-tefuryl residues in environmental and agricultural samples

is crucial for regulatory compliance and safety assessment. High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

are commonly employed methods.

HPLC Method for Soybean Analysis[15]

Extraction: Samples are extracted with a methanol-water solution.

Cleanup: The extracts are purified using a silica gel column.

Detection: The final residue is detected by HPLC with a UV detector.

Performance: This method has shown recovery rates of 84.32%–89.25% in soybean

samples.

GC-MS/MS Method for Various Foods[16]

Hydrolysis: Residues are converted to 6-chloro-2-methoxyquinoxaline (CMQ) by refluxing

the sample in a methanolic potassium hydroxide solution.

Extraction: The CMQ is extracted with hexane.

Cleanup: Cleanup is performed using primary secondary amine and silica gel cartridges.

Analysis: The final extract is analyzed by GC-MS/MS.
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Performance: This method has demonstrated high selectivity and sensitivity, with a limit of

detection of 0.00025 mg/kg for Quizalofop-P-tefuryl.

Efficacy and Application
Quizalofop-P-tefuryl is effective against a wide range of annual and perennial grass weeds in

various broadleaf crops.

Table 2: Efficacy of Quizalofop-P-tefuryl on Grassy
Weeds in Black Gram

Treatment (ml/ha) Weed Control (%) Seed Yield (q/ha) Reference

750 - - [17][18]

1000 89.5 10.60 [17][18]

1500 92.7 11.05 [17][18]

Hand Weeding

(Control)
- 12.9 [18]

Toxicological Profile
Table 3: Acute Toxicity of Quizalofop-P-tefuryl

Organism Route LD₅₀/LC₅₀ Reference

Rat Oral 1140 mg/kg [8]

Rabbit Dermal >2000 mg/kg [8]

Bobwhite Quail Oral >2150 mg/kg [8]

Mallard Duck Dietary >5000 ppm [8]

Trout (96h) - 0.51 mg/L [8]

Sunfish (96h) - 0.23 mg/L [8]

The Food Safety Commission of Japan has established a group acceptable daily intake (ADI)

for both quizalofop-ethyl and quizalofop-p-tefuryl at 0.009 mg/kg body weight/day.[19][20]
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Environmental Fate
Quizalofop-P-tefuryl is degraded in the soil primarily through hydrolysis, with a reported half-

life of approximately 8 days.[8] In aquatic environments, it undergoes photodegradation with a

half-life of about 25 hours.[8] Due to its high toxicity to aquatic organisms, care should be taken

to prevent contamination of water bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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